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For Researchers, Scientists, and Drug Development Professionals

The RedTail™ platform from Calidi Biotherapeutics represents a novel approach to systemic
oncolytic virotherapy. This guide provides an objective comparison of the RedTail platform with
alternative technologies, supported by available preclinical data, to aid researchers and drug
development professionals in evaluating its potential.

Executive Summary

The RedTail™ platform utilizes an enveloped vaccinia virus engineered to evade the host
immune system, enabling systemic delivery and targeted tumor cell lysis. The platform's
specificity is primarily achieved through the expression of the human complement regulatory
protein CD55 on the viral membrane, which protects the virus from complement-mediated
neutralization in the bloodstream. The lead candidate, CLD-401, further enhances the anti-
tumor response by expressing an IL-15 superagonist, a potent immunostimulatory cytokine,
within the tumor microenvironment. While preclinical data presented by Calidi Biotherapeutics
demonstrates promise, independent, peer-reviewed validation is crucial for a comprehensive
assessment of its specificity and efficacy. This guide summarizes the available data, outlines
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the underlying mechanisms, and compares the RedTail™ platform to other oncolytic virus
delivery strategies.

Data Presentation

Table 1: Preclinical Data Summary for RedTail™ Platform (CLD-401)

Parameter Finding Data Source

Enveloped vaccinia virus with )
) Company Presentations
) CD55 expression shows
Immune Evasion ) (AACR, ASCO, SITO)[1][2][3]
resistance to human serum e

complement-mediated lysis.

Systemic administration in
syngeneic murine models
Tumor Specificity demonstrates tumor-tropic Company Presentations
delivery and replication (SITC)
specifically in tumor cells at

metastatic sites.[1][3][4]

Effective expression of the IL-
15 superagonist payload at the
Payload Delivery tumor site, with concentrations  Company Presentations
comparable to localized dosing  (SITC)
and minimal systemic

exposure.[1][4]

Significant tumor regression
observed in preclinical murine
Anti-Tumor Efficacy models of non-small cell lung Company Presentations

cancer and other solid tumors.

[6]

CLD-401 induces an immune-
priming event at the tumor site

Immune Activation and activates NK and T-cell Company Presentations
responses through the IL-15

superagonist.[7]
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Table 2: Comparison of Oncolytic Virus Delivery Platforms

Mechanism of ] Known
Payload Systemic .
Platform Immune . . Competitors/E
. Capacity Delivery
Evasion xamples
Enveloped virus
] _ expressing o
RedTail™ (Calidi Large (Vaccinia
) ) human CD55 to ) Yes -
Biotherapeutics) S virus backbone)
inhibit
complement.
Cellsactas a
Cell-Based ) VCN-01 (VCN
. "Trojan horse" to ) ) o
Carriers (e.g., ) ) Varies with cell Biosciences),
shield the virus ] Yes ) ]
Mesenchymal ) type and virus Celyvir (Hospital
from the immune
Stem Cells) 12 de Octubre)
system.
) Enadenotucirev
Synthetic )
) ) ) (Boehringer
coatings mask Varies with _
Polymer/Nanopa ) ) ) Ingelheim) -
] ) the virus from coating material Yes ]
rticle Coating ) ) explored with
immune and virus )
- polymer coatings
recognition. _
in research
JX-594 (Pexa-
] Deletion of viral Vec, SillaJen) -
Genetically o o
. genes that Can be limited by Thymidine
Modified ) ) ) Yes ) )
] trigger immune gene deletions kinase deletion
"Stealth" Viruses
responses. for tumor
selectivity

Experimental Protocols

General Protocol for Assessing Specificity of an
Enveloped Oncolytic Virus

This protocol outlines a general methodology for evaluating the tumor specificity of a

systemically delivered oncolytic virus, based on common practices in the field.
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 In Vitro Serum Stability Assay:

o Incubate the enveloped oncolytic virus (e.g., CD55-expressing vaccinia virus) and a
control non-enveloped virus with human serum from multiple donors for varying durations.

o Measure viral titer at each time point using a standard plague assay on a permissive cell
line.

o Endpoint: Compare the rate of viral inactivation between the enveloped and control
viruses to determine the protective effect of the envelope and CD55.

e In Vitro Tumor Cell Killing Assay:

o Co-culture various cancer cell lines and normal (non-cancerous) cell lines with the
oncolytic virus at different multiplicities of infection (MOIs).

o Assess cell viability at 24, 48, and 72 hours post-infection using a standard assay (e.g.,
MTT or CellTiter-Glo).

o Endpoint: Determine the selective cytotoxicity of the virus towards cancer cells compared
to normal cells.

 In Vivo Biodistribution and Tumor Targeting Study:

o Administer the oncolytic virus intravenously into tumor-bearing mice (e.g., syngeneic or
xenograft models).

o Harvest tumors and various organs (liver, spleen, lungs, etc.) at different time points post-
injection.

o Quantify viral genomes in the tissues using quantitative PCR (QPCR) to assess viral
biodistribution and tumor localization.

o Endpoint: Determine the ratio of viral accumulation in the tumor versus other organs to
evaluate tumor specificity.

 In Vivo Efficacy and Payload Expression Study:
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o Treat tumor-bearing mice with the oncolytic virus (and appropriate controls).
o Monitor tumor growth over time.

o For payload-expressing viruses (e.g., CLD-401 with IL-15 superagonist), collect tumor
tissue and serum to measure payload concentration via ELISA or other quantitative
methods.

o Endpoint: Evaluate the anti-tumor efficacy and the level and localization of payload
expression.

Mandatory Visualization

Click to download full resolution via product page

Caption: Mechanism of Action of the RedTail™ Platform.
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Caption: Experimental Workflow for Independent Validation.
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Concluding Remarks

The RedTail™ platform from Calidi Biotherapeutics presents a promising strategy for
overcoming the challenge of systemic oncolytic virus delivery. The engineering of an enveloped
vaccinia virus to express the complement inhibitor CD55 is a rational approach to enhance
immune evasion and improve tumor targeting. The inclusion of an IL-15 superagonist payload
in the lead candidate, CLD-401, has the potential to further potentiate the anti-tumor immune
response.

However, the data currently available in the public domain is primarily from the company itself.
For the scientific and drug development community to fully assess the specificity and
therapeutic potential of the RedTail™ platform, independent validation through peer-reviewed
publications is essential. Such studies would need to provide detailed, quantitative data on the
platform’s ability to selectively target and destroy tumor cells while minimizing off-target effects,
as well as a thorough characterization of the resulting immune response. A direct, head-to-
head comparison with other systemic delivery platforms in standardized preclinical models
would be highly valuable in determining the relative advantages of the RedTail™ technology.
As more data becomes available, a clearer picture of the clinical translatability of this innovative
platform will emerge.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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